Cas no 2225152-56-5 (4-(Pyrrolidin-3-yl)phenylboronic acid)

• Product Name: 4-(Pyrrolidin-3-yl)phenylboronic acid
• CAS No: 2225152-56-5
• MF: C₁₀H₁₄BNO₂
• MW: 191.03
• CID: 5143178
• PubChem ID: 133634877
• Update Time: 2025-06-09

4-(Pyrrolidin-3-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-3-yl)phenylboronic acid
• (4-(Pyrrolidin-3-yl)phenyl)boronic acid
• 2225152-56-5

• Inchi： 1S/C10H14BNO2/c13-11(14)10-3-1-8(2-4-10)9-5-6-12-7-9/h1-4,9,12-14H,5-7H2
• InChI Key： DNOFXTGWPDFNJP-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(C2CCNC2)C=C1

Computed Properties

• Exact Mass: 191.1117589g/mol
• Monoisotopic Mass: 191.1117589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-(Pyrrolidin-3-yl)phenylboronic acid

Introduction to 4-(Pyrrolidin-3-yl)phenylboronic Acid (CAS No: 2225152-56-5)

4-(Pyrrolidin-3-yl)phenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 2225152-56-5, features a boronic acid moiety attached to a phenyl ring, which is further substituted with a pyrrolidine ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules and advanced materials.

The pyrrolidine moiety in the molecular structure of 4-(Pyrrolidin-3-yl)phenylboronic acid contributes to its ability to form stable complexes with metals, making it a valuable component in catalytic processes. Additionally, the boronic acid group is well-known for its role in coordination chemistry and has been extensively studied for its applications in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which is a cornerstone reaction in organic synthesis.

Recent advancements in medicinal chemistry have highlighted the potential of 4-(Pyrrolidin-3-yl)phenylboronic acid as a key intermediate in the development of novel therapeutic agents. Boronic acids, in general, have shown promise as inhibitors of enzymes and receptors, and the incorporation of a pyrrolidine scaffold into these molecules can enhance their binding affinity and selectivity. This has led to increased interest in exploring its applications in drug discovery programs targeting various diseases.

One of the most compelling aspects of 4-(Pyrrolidin-3-yl)phenylboronic acid is its utility in the synthesis of conjugated polymers and organic electronic materials. The combination of the phenyl ring and the boronic acid group allows for facile functionalization and modification, enabling the creation of materials with tailored electronic properties. These materials are particularly relevant in the development of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced optoelectronic devices.

In recent years, there has been a surge in research focused on developing new methodologies for the preparation and application of boronic acid derivatives. The synthesis of 4-(Pyrrolidin-3-yl)phenylboronic acid has been optimized through various synthetic routes, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies. These advancements have not only improved the efficiency of producing this compound but also opened up new avenues for its use in complex molecular architectures.

The pharmacological potential of 4-(Pyrrolidin-3-yl)phenylboronic acid has been further explored through computational modeling and experimental studies. Researchers have demonstrated that this compound can interact with biological targets such as kinases and proteases, suggesting its suitability as a lead compound for drug development. Additionally, its ability to form metal complexes has been leveraged in therapeutic contexts where metal-based drugs are employed.

Another area where 4-(Pyrrolidin-3-yl)phenylboronic acid has shown promise is in the field of bioimaging. Boron-containing compounds have been used as contrast agents in nuclear magnetic resonance (NMR) imaging techniques, and modifications to these molecules can enhance their sensitivity and specificity. The introduction of a pyrrolidine group into such compounds can improve their biocompatibility and metabolic stability, making them more suitable for clinical applications.

The environmental impact of using 4-(Pyrrolidin-3-yl)phenylboronic acid has also been considered in recent studies. Efforts have been made to develop green synthetic protocols that minimize waste and reduce energy consumption. These sustainable approaches are essential for ensuring that the production of this compound aligns with broader environmental goals while maintaining high standards of quality and yield.

In conclusion, 4-(Pyrrolidin-3-yl)phenylboronic acid (CAS No: 2225152-56-5) is a multifunctional compound with significant applications across multiple disciplines. Its unique structural features make it an invaluable tool in pharmaceutical synthesis, materials science, and bioimaging. As research continues to uncover new uses for this compound, it is likely to play an even greater role in advancing scientific and technological innovations.